Cas no 1805034-37-0 (Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate
• CAS No: 1805034-37-0
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4847829
• Update Time: 2025-06-07

Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate

• Inchi： 1S/C9H8F2N2O4/c1-17-8(14)4-6-7(13(15)16)3-2-5(12-6)9(10)11/h2-3,9H,4H2,1H3
• InChI Key： IZVKFJZXKMXHSG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CC(=O)OC)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate

Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate (CAS No. 1805034-37-0): A Key Intermediate in Modern Pharmaceutical Research

Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate, identified by its CAS number 1805034-37-0, is a highly significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The presence of both difluoromethyl and nitro substituents in its structure imparts unique reactivity and pharmacological properties, making it a valuable scaffold for drug discovery efforts.

The structural framework of Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate encompasses a pyridine core, which is a common motif in many pharmacologically active agents. The pyridine ring, characterized by its nitrogen atom, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. The difluoromethyl group, a well-documented pharmacophore, enhances metabolic stability and binding affinity, while the nitro group introduces electrophilic characteristics that facilitate further functionalization.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorinated moieties due to their favorable pharmacokinetic profiles. Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate aligns with this trend, offering researchers a versatile platform for designing next-generation therapeutics. Its application in synthesizing small-molecule inhibitors has been particularly noteworthy, with studies demonstrating its utility in targeting pathways associated with cancer and neurodegenerative diseases.

One of the most compelling aspects of Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate is its role in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling cascades, and their dysregulation is implicated in numerous diseases. The compound's ability to modulate kinase activity has been explored in preclinical studies, where it has shown promise in inhibiting aberrant signaling pathways. For instance, research has indicated that derivatives of this compound can selectively inhibit tyrosine kinases, which are overactive in certain types of cancer.

The nitro group in Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate also serves as a handle for further chemical modifications. Reductive amination or diazotization followed by coupling reactions are common strategies employed to introduce additional functional groups or to link the compound to other pharmacophores. These modifications have led to the synthesis of hybrid molecules with enhanced biological activity and improved drug-like properties.

Recent advancements in computational chemistry have further highlighted the potential of Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate as a lead compound. Molecular docking studies have revealed its high binding affinity for various protein targets, including those involved in inflammation and pain perception. These findings have spurred interest in developing novel anti-inflammatory and analgesic agents based on this scaffold.

The synthesis of Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate itself is an intricate process that requires precise control over reaction conditions. Typically, it involves multi-step organic transformations starting from readily available precursors. The introduction of the difluoromethyl group often necessitates specialized reagents and catalysts to ensure high yield and purity. Despite these challenges, the demand for this intermediate continues to grow, driven by its versatility and therapeutic potential.

In conclusion, Methyl 6-(difluoromethyl)-3-nitropyridine-2-acetate (CAS No. 1805034-37-0) represents a cornerstone in modern pharmaceutical research. Its unique structural features make it an invaluable building block for designing innovative therapeutics targeting a wide range of diseases. As research progresses, it is anticipated that new applications and derivatives will emerge, further solidifying its importance in the chemical biology landscape.